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Compound of Interest

Compound Name: Bromochloroiodomethane

Cat. No.: B1594204 Get Quote

For the adept researcher, the introduction of a novel or less-common reagent into a workflow is

a familiar frontier. Bromochloroiodomethane (CAS 34970-00-8), a trihalomethane utilized in

specialized organic synthesis, represents one such frontier where a thorough understanding of

safety protocols is not just procedural, but paramount.[1][2][3] Due to its classification as a skin

and eye irritant, and as a potential skin sensitizer, a robust personal protective equipment

(PPE) plan is the cornerstone of its safe handling.[4][5] This guide provides an in-depth,

experience-driven framework for the selection and use of PPE when working with

Bromochloroiodomethane, ensuring both personal safety and the integrity of your research.

A word of caution: The toxicological properties of Bromochloroiodomethane have not been

exhaustively investigated.[4] Therefore, the following recommendations are based on the

available Safety Data Sheet (SDS) and supplemented with established best practices for

handling halogenated hydrocarbons of similar structure and reactivity.

Immediate Safety Briefing: Understanding the Risks
Before any manipulation of Bromochloroiodomethane, a clear understanding of its primary

hazards is essential. According to available safety data, this compound is classified as:

Skin Irritant (Category 2): Causes skin irritation upon contact.[4][5]

Serious Eye Irritant (Category 2): Causes serious eye irritation.[4][5]
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Skin Sensitizer (Category 1): May cause an allergic skin reaction.[4][5]

The potential for sensitization is a critical consideration. Initial exposures may not result in a

reaction, but subsequent contact can trigger an allergic response.[6] Therefore, the primary

directive is the absolute prevention of direct contact.

The Core Ensemble: Selecting Your Personal
Protective Equipment
The selection of PPE is not a one-size-fits-all approach. It must be tailored to the scale of the

experiment and the potential for exposure. The following table outlines the recommended PPE

for handling Bromochloroiodomethane in a typical research laboratory setting.

Operation Hand Protection
Eye/Face

Protection
Body Protection

Respiratory

Protection

Small-Scale

Handling (e.g.,

weighing,

solution

preparation in a

fume hood)

Double-gloving

with compatible

materials (e.g.,

Viton™ over

nitrile)

Chemical splash

goggles

Fully-buttoned

laboratory coat

Not generally

required if

handled

exclusively within

a certified

chemical fume

hood.

Medium to

Large-Scale

Operations (e.g.,

synthesis,

purification)

Heavy-duty,

chemically

resistant gloves

(e.g., Butyl

rubber, Viton™)

Chemical splash

goggles and a

full-face shield

Chemical-

resistant apron

over a laboratory

coat

A risk

assessment is

required. A

NIOSH-approved

respirator with an

organic vapor

cartridge may be

necessary.[7]

Spill Cleanup

Heavy-duty,

chemically

resistant gloves

(e.g., Butyl

rubber, Viton™)

Chemical splash

goggles and a

full-face shield

Chemical-

resistant suit or

apron

NIOSH-approved

respirator with an

organic vapor

cartridge is

required.[7]
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Hand Protection: The First Line of Defense
Given that Bromochloroiodomethane is a skin irritant and sensitizer, selecting the correct

gloves is critical.[4][5] While the specific SDS for Bromochloroiodomethane mandates the

use of protective gloves, it does not specify the material.[4][5] For halogenated hydrocarbons,

nitrile gloves offer limited splash protection and should be changed immediately upon contact.

[8] For prolonged or immersive contact, more robust materials are necessary.

Recommended Practice: For small-scale operations, double-gloving with a nitrile inner glove

and a more resistant outer glove (such as Viton™ or neoprene) provides a good balance of

dexterity and protection. For larger-scale work, heavy-duty butyl rubber or Viton™ gloves are

recommended.[9] Always consult the glove manufacturer's chemical resistance chart for

specific breakthrough times.

Eye and Face Protection: Shielding from Splashes and
Vapors
Bromochloroiodomethane is a serious eye irritant.[4][5] Therefore, at a minimum, chemical

splash goggles that meet ANSI Z87.1 standards must be worn at all times. For operations with

a higher risk of splashing or aerosol generation, a full-face shield should be worn in conjunction

with chemical splash goggles.

Body Protection: Minimizing Skin Exposure
A standard, fully-buttoned laboratory coat is the minimum requirement for any work with

Bromochloroiodomethane. For larger-scale operations or in situations where there is a

significant risk of splashing, a chemical-resistant apron worn over the lab coat is essential.

Respiratory Protection: A Risk-Based Approach
While routine, small-scale handling of Bromochloroiodomethane within a certified chemical

fume hood should not necessitate respiratory protection, a thorough risk assessment is crucial

for any other scenario.[7] The decision to implement respiratory protection should be based on

the volatility of the compound, the quantity being handled, and the adequacy of existing

ventilation. If a respirator is deemed necessary, a NIOSH-approved air-purifying respirator with

an organic vapor cartridge is the appropriate choice.[7][10]
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Procedural Discipline: Donning, Doffing, and
Disposal
The efficacy of PPE is as much about its correct use as it is about its selection.

Donning and Doffing PPE: A Step-by-Step Protocol
Donning:

1. Put on the laboratory coat and fasten all buttons.

2. Don the inner pair of gloves (if double-gloving).

3. Put on chemical splash goggles.

4. Don the outer pair of gloves, ensuring the cuffs of the gloves go over the sleeves of the lab

coat.

5. If required, put on a face shield and respirator (ensure a proper fit test has been

conducted for respirators).

Doffing:

1. Remove the outer pair of gloves, peeling them off from the cuff to avoid touching the outer

surface.

2. Remove the face shield and laboratory coat.

3. Remove chemical splash goggles.

4. Remove the inner pair of gloves.

5. Wash hands thoroughly with soap and water.

Disposal Plan: Managing Halogenated Waste
Bromochloroiodomethane and any materials contaminated with it must be disposed of as

hazardous waste.[11][12]
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Liquid Waste: Collect all liquid waste containing Bromochloroiodomethane in a dedicated,

clearly labeled, and sealed container for halogenated organic waste.[1][12][13]

Solid Waste: Contaminated solid waste, including gloves, absorbent materials from spills,

and empty containers, should be collected in a separate, sealed, and clearly labeled

hazardous waste container.

Never dispose of halogenated waste down the drain.[14] Adhere strictly to your institution's

hazardous waste disposal protocols.

Visualizing the Workflow: PPE Selection Logic
The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE when working with Bromochloroiodomethane.

Start: Handling
Bromochloroiodomethane

Work exclusively in a
certified fume hood?

Spill or Emergency?

Scale of Operation?Yes

Full Response PPE:
- Chemical Suit

- Face Shield & Goggles
- Heavy-duty Gloves

- Respirator (OV)

No

Small Scale
(e.g., weighing)Small

Large Scale
(e.g., synthesis)

Large

Standard PPE:
- Lab Coat
- Goggles

- Double Gloves
(Viton™/Nitrile)

Enhanced PPE:
- Add Face Shield
- Chemical Apron

- Heavy-duty Gloves

No

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for Bromochloroiodomethane.

By adhering to these rigorous PPE protocols, researchers can confidently and safely handle

Bromochloroiodomethane, ensuring that their focus remains on scientific discovery, not on
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mitigating preventable hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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